Cas no 502705-14-8 (2-cyano-3-(3,4-dihydroxyphenyl)-N-(2-fluorophenyl)prop-2-enamide)

• Product Name: 2-cyano-3-(3,4-dihydroxyphenyl)-N-(2-fluorophenyl)prop-2-enamide
• CAS No: 502705-14-8
• MF: C₁₆H₁₁FN₂O₃
• MW: 298.268547296524
• CID: 6047429
• PubChem ID: 6212701
• Update Time: 2025-05-21

2-cyano-3-(3,4-dihydroxyphenyl)-N-(2-fluorophenyl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• Z46076306
• 2-cyano-3-(3,4-dihydroxyphenyl)-N-(2-fluorophenyl)prop-2-enamide
• EN300-23514597
• 502705-14-8

• Inchi： 1S/C16H11FN2O3/c17-12-3-1-2-4-13(12)19-16(22)11(9-18)7-10-5-6-14(20)15(21)8-10/h1-8,20-21H,(H,19,22)/b11-7+
• InChI Key： WWTMWMIPVGCFPK-YRNVUSSQSA-N
• SMILES： FC1C=CC=CC=1NC(/C(/C#N)=C/C1C=CC(=C(C=1)O)O)=O

Computed Properties

• Exact Mass: 298.07537038g/mol
• Monoisotopic Mass: 298.07537038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 485
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 93.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Hydroxycinnamic acids and derivatives

Additional information on 2-cyano-3-(3,4-dihydroxyphenyl)-N-(2-fluorophenyl)prop-2-enamide

Exploring the Compound CAS No 502705-14-8: 2-Cyano-3-(3,4-Dihydroxyphenyl)-N-(2-Fluorophenyl)Prop-2-Enamide

The compound with CAS No 502705-14-8, known as 2-cyano-3-(3,4-dihydroxyphenyl)-N-(2-fluorophenyl)prop-2-enamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which includes a cyano group, a dihydroxyphenyl moiety, and a fluorophenyl substituent. The combination of these functional groups imparts distinctive chemical properties that make it a promising candidate for various applications.

Recent studies have highlighted the potential of 2-cyano-3-(3,4-dihydroxyphenyl)-N-(2-fluorophenyl)prop-2-enamide in drug discovery. Researchers have found that this compound exhibits remarkable bioactivity, particularly in its ability to interact with specific biological targets. For instance, investigations into its pharmacokinetic properties have revealed that it demonstrates favorable absorption and distribution profiles, making it a strong candidate for therapeutic agents targeting chronic diseases such as cancer and neurodegenerative disorders.

The structural features of this compound play a pivotal role in its functionality. The cyano group contributes to the molecule's stability and reactivity, while the dihydroxyphenyl moiety introduces hydrophilic characteristics that enhance its solubility in aqueous environments. Additionally, the fluorophenyl substituent not only increases the molecule's lipophilicity but also enhances its ability to penetrate cellular membranes, a critical factor for drug delivery systems.

One of the most groundbreaking findings related to CAS No 502705-14-8 is its role in enzyme inhibition. Studies have shown that this compound can effectively inhibit key enzymes involved in metabolic pathways associated with inflammation and oxidative stress. This discovery has opened new avenues for its application in anti-inflammatory and antioxidant therapies. Furthermore, its ability to modulate cellular signaling pathways has positioned it as a potential lead compound in the development of novel pharmaceuticals.

From a synthetic perspective, the preparation of 2-cyano-3-(3,4-dihydroxyphenyl)-N-(2-fluorophenyl)prop-2-enamide involves a series of intricate organic reactions. Researchers have optimized synthesis routes to improve yield and purity, ensuring that large-scale production is feasible for both academic and industrial purposes. These advancements have significantly contributed to the scalability of this compound for practical applications.

In terms of material science applications, this compound has shown promise as a precursor for advanced materials such as polymers and nanoparticles. Its functional groups enable it to serve as a building block for constructing materials with tailored properties, including enhanced mechanical strength and thermal stability. Such applications are particularly relevant in industries such as electronics and biotechnology.

Looking ahead, ongoing research into CAS No 502705-14-8 is focused on expanding its utility across diverse fields. Collaborative efforts between chemists, biologists, and engineers are paving the way for innovative solutions in drug delivery systems, diagnostics, and sustainable materials development. The compound's versatility and unique chemical profile continue to make it a focal point in cutting-edge scientific research.

In conclusion, 2-cyano-3-(3,4-dihydroxyphenyl)-N-(2-fluorophenyl)prop-2-enamide (CAS No 502705-14-8) stands out as a multifaceted molecule with immense potential across various scientific domains. Its distinctive structure, coupled with recent advancements in understanding its biological and chemical properties, underscores its significance as a valuable asset in modern research and development.